1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole

• IUPAC Name: 1-[3-(3-methoxyphenoxy)propyl]benzimidazole
• InChI: InChI=1S/C17H18N2O2/c1-20-14-6-4-7-15(12-14)21-11-5-10-19-13-18-16-8-2-3-9-17(16)19/h2-4,6-9,12-13H,5,10-11H2,1H3
• InChI Key: XTILKPVTUOFALR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCN2C=NC3=CC=CC=C32
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole is a chemical compound that belongs to the class of benzimidazole derivatives. It has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, drug design, and synthetic organic chemistry.

Mechanism of Action

The mechanism of action of 1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or receptors in the body. It may also interact with specific proteins or nucleic acids, leading to changes in cellular processes and signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been shown to modulate specific cellular processes, such as cell proliferation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole in lab experiments include its high purity, stability, and ease of synthesis. It can also be easily modified to introduce specific functional groups or chemical moieties. However, its limitations include its limited solubility in certain solvents and the need for specific reaction conditions to optimize the yield and purity of the final product.

Future Directions

There are several future directions for the research on 1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole. One direction is to investigate its potential applications in drug design, where it can be used as a building block for the synthesis of novel drug molecules. Another direction is to study its mechanism of action and identify specific targets in the body that it interacts with. Additionally, its potential applications in other fields of science, such as materials science and catalysis, can also be explored.

Synthesis Methods

The synthesis of 1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole involves the reaction between 3-(3-methoxyphenoxy)propylamine and o-phenylenediamine. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The yield and purity of the final product can be optimized by adjusting the reaction parameters, such as temperature, reaction time, and solvent.

Scientific Research Applications

1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazole has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. It has also been studied for its potential applications in drug design, where it can be used as a building block for the synthesis of novel drug molecules.